In structural dynamics a structure’s dynamic properties are often determined from its frequency-response functions (FRFs). Commonly, FRFs are determined by measuring a structure’s response while it is subjected to controlled excitation. Impact excitation performed by hand is a popular way to perform this step, as it enables rapid FRF acquisition for each individual excitation location. On the other hand, the precise location of impacts performed by hand is difficult to estimate and relies mainly on the experimentalist’s skills. Furthermore, deviations in the impact’s location and direction affect the FRFs across the entire frequency range. This paper proposes the use of ArUco markers for an impact-pose estimation for the use in FRF acquisition campaign. The approach relies on two dodecahedrons with markers on each face, one mounted on the impact hammer and another at a known location on the structure. An experimental setup with an analog trigger is suggested, recording an image at the exact time of the impact. A camera with a fixed aperture is used to capture the images, from which the impact pose is estimated in the structure’s coordinate system. Finally, a procedure to compensate for the location error is presented. This relies on the linear dependency of the FRFs in relation to the impact offset.

Usually, only one surface or one side of 3D structures is measured in Scanning Laser Doppler Vibrometer (SLDV) tests due to test setup and instrumentation limitations. However, in this work, we demonstrate an approach to overcome these limitations while also using an SLDV that provides high spatial resolution measurement. In the case of a wind turbine blade, only one surface is typically measured. In most scenarios, only focusing on one surface of the blade is sufficient to characterize the dynamics of the global blade modes. However, as we show measurement of both surfaces offers valuable insights to explore both the global blade modes and the relative motions of the two surfaces of the blade. This work proposes and applies a new method of experimental modal testing on both surfaces of the wind turbine blade using a high spatial resolution 3D SLDV. The two surfaces of the wind turbine blade are scanned by the 3D SLDV respectively under the same global test coordinate system defined by several alignment objects. Then the two surfaces are stitched together to build the blade mode shapes of both surfaces. In the current testing, a total of over 1,500 points (4,500 response degrees of freedom for the 3D measurement) are scanned from both surfaces of the blade in a non-contact fashion to obtain the flap-wise, edge-wise, and torsional mode shapes of the blade. The orthogonality of the measured mode shapes, either one surface or both surfaces, is validated by the correlation tool, Modal Assurance Criterion (MAC). The effectiveness of the two-surface measurement is demonstrated by comparing the drive point Frequency Response Function and by correlating the mode shapes from the two surfaces. With the high spatial resolution 3D SLDV measurement, local panel modes of the wind turbine blade are observed from the mode shapes. Especially the panel breathing mode can only be revealed due to the two-surface measurement. This work also provides a useful reference for the wind turbine blade designers and researchers for design, structural analysis, and reliability study on the wind turbine blade. The two-surface measurement technique proposed in this work is demonstrated on a wind turbine blade, and it will also be applicable for other types of two-surface shell-type structures.

This study investigated the influence of the number of nucleation sites on the evolution of the dissolved CO2 concentration of beer contained in an etched glass comprising 0 to 70 etchings. Four identically shaped glasses were studied, three etched and one non-etched. We followed the temporal evolution of the liquid (i.e., beer) and gaseous (i.e., CO2) phases of the beer for each of them. The gaseous phase is monitored by measuring the evolution of the dissolved CO2 concentration in the beer once poured into the glass. Particle image velocimetry (PIV) techniques are used to quantify the mixing dynamics of the beer during the tasting. The results show that the CO2 concentration decreases approximately 3.7 times faster in the glass with 70 etchings than in the unetched glass. This study suggests a close link between the number of nucleation sites and the release of dissolved CO2 by different mechanisms: bubble bursting, molecular diffusion, and mass convection-diffusion, the latter being increased by liquid mixing mechanisms. On the one hand, too many bubbles will bother the consumer by causing a chemical sting and will quickly deplete the beer in dissolved gas. On the other hand, too few bubbles will not allow conveying the aromas to the surface and the consumer will judge the beer as too bland and not visually flattering, hence the need to find a compromise.

Aircraft skin, skeleton, and wing components contain a large number of riveted holes. There are few hole-making studies of double lug anchor nut connection 2024 aluminum alloy (Al2024) plates. To improve the quality of riveting holes on the anchor nut, two different hole-making schemes for two different sizes of holes on connection plate of the double lug anchor nut were proposed, and orthogonal experiments were conducted. The holes distributed on both sides were drilled, and the range analysis results and the optimal parameters were obtained: the spindle speed is 3000 r/min, and the feed rate is 0.04 mm/r. The coaxle hole with middle hole of nut was machined by the helical milling plan, the analysis results and the optimal parameters were obtained: the spindle speed is 3000 r/min, the feed rate is 0.08 mm/r, and the number of blade teeth is 4. Based on the obtained optimal parameters, the process sequence of first drilling and then helical milling (D + H) and first helical milling and then drilling (H + D) was proposed. In drilling, there is a significant fluctuation of force in the y-axis direction when using the process sequence of D + H. At the beginning of the helical milling experiment, the rising speed of the axial force of D + H is smoother than H + D. The deformation along the x-axis direction and the along the y-axis direction of the process sequence of D + H is 63.9 μm and 49.6 μm, which are 75.5% and 76.5% of H + D. Finally, experimental studies were carried out in the workshop. In drilling, the burr height is 77.1 μm, and hole diameter is 2.617 mm. In helical milling, the burr height is 20.7 μm, and the hole diameter is 5.023 mm. The deformation of the Al2024 is 64.3 μm. The optimal machining parameters and the process sequence of D + H can meet the technical requirements of connecting plate of the double lug anchor nut.

Composite sandwich structures are widely used for their mechanical properties combined to lightweight. However, damage area quantification caused by low velocity impacts represents generally a crucial task in sandwich composites. In the last years, recent advantages of thermographic devices offer new promising and different real-time industrial and engineering applications where lower computation time, accuracy of results and convenient cost are required. The present research deals with the comparison of standard or latest image-processing methods proposed for pulsed thermography regarding their suitability for determining the impact damage area in sandwich materials made of Aluminium core an a GFRP laminated skins. The Infra-Red processed results are compared with the advanced ultrasonic Phased array method commonly employed in the industrial Non-Destructive Testing. Specifically, the damage area quantification is performed by means of an appropriate MATLAB binarization algorithm for the post-processing of acquired thermal and ultrasonic maps. The data results verify the effectiveness of the image-processing thermographic technique combined to advanced processing approaches for the quantitative assessment of impact damage in sandwich component.

The interaction integral is commonly utilized in numerical methods for evaluating the fracture parameter—stress intensity factor—and it can also be used in experiments. The purpose of this paper is to examine the effect of mesh density on the accuracy and convergence of the stress intensity factors evaluated in experiments using the interaction integral. The interaction integral is applied to the numerical displacement fields obtained by ABAQUS, and then the experimental displacement fields measured by digital image correlation are used to investigate the influence of mesh density on the stress intensity factor. The stress intensity factors estimated using the numerical displacement field and the experimental displacement field were compared at four mesh densities. The numerical results indicate that the higher the mesh density, the more accurate the stress intensity factor. However, there is a discrepancy between the experimental and numerical displacement fields. When using the interaction integration method to evaluate the stress intensity factor in experiments, too high a mesh density will reduce the accuracy and convergence of the stress intensity factor. This paper can provide a basic understanding for evaluating stress intensity factors using the interaction integral in experiments.

This work proposes the low-cost design and manufacture of an experimental rotor for specialized undergraduate training in the field of mechanical vibrations. Likewise, the plane balancing methodology is presented using the influence coefficient method. To keep costs low, a commercial rotating element will be used in which balancing planes will be assembled at the ends, ensuring that the rotating system’s nominal speed passes through two of its natural frequencies. This training prototype will improve learning by theoretically and experimentally analyzing the concepts of influence coefficient balancing using an international standard.

Storage tanks are placed in group arrangements in refinery plants. Furthermore, winds may be treated as a critical lateral load for such structures. The present study explores the effects of storage tank adjacency on wind pressure variations. The wind tunnel test was employed to obtain the wind pressure coefficients on corrugated-plate tanks with rise-to-span ratios of 0.25, 0.5, 1.0, and 1.5. These coefficients were also calculated numerically through a computational fluid dynamics (CFD) approach and compared to the experimental data. To evaluate the adjacency effect, two adjacent tanks in the transverse and longitudinal directions and the base tank with longitudinal and transverse adjacency were studied. The wind pressure coefficients were compared to the non-adjacency scenario. It was found that the adjacency effect was below 10% in transverse and longitudinal adjacency scenarios at distances three and four times as large as the diameter, respectively. The corrugated-plate tanks were found to have smaller negative (suction) pressure coefficients than simple-plate ones.